(1-methylimidazole)-2,3,7,8,12,13,17,18-octaethylporphinato zinc(II)
(1-methylimidazole)-2,3,7,8,12,13,17,18-octaethylporphinato zinc(II)
Brand Name:
Vulcanchem
CAS No.:
114267-97-9
VCID:
VC0056023
InChI:
InChI=1S/C36H44N4.C4H6N2.Zn/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;1-6-3-2-5-4-6;/h17-20H,9-16H2,1-8H3;2-4H,1H3;/q-2;;+2
SMILES:
CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C([N-]5)C=C1[N-]2)CC)CC)C(=C4CC)CC)C(=C3CC)CC)CC.CN1C=CN=C1.[Zn+2]
Molecular Formula:
C40H52N6Zn
Molecular Weight:
680.2 g/mol
(1-methylimidazole)-2,3,7,8,12,13,17,18-octaethylporphinato zinc(II)
CAS No.: 114267-97-9
Main Products
VCID: VC0056023
Molecular Formula: C40H52N6Zn
Molecular Weight: 680.2 g/mol
CAS No. | 114267-97-9 |
---|---|
Product Name | (1-methylimidazole)-2,3,7,8,12,13,17,18-octaethylporphinato zinc(II) |
Molecular Formula | C40H52N6Zn |
Molecular Weight | 680.2 g/mol |
IUPAC Name | zinc;1-methylimidazole;2,3,7,8,12,13,17,18-octaethylporphyrin-21,22-diide |
Standard InChI | InChI=1S/C36H44N4.C4H6N2.Zn/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;1-6-3-2-5-4-6;/h17-20H,9-16H2,1-8H3;2-4H,1H3;/q-2;;+2 |
Standard InChIKey | QXODWUMBYNPGLQ-UHFFFAOYSA-N |
SMILES | CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C([N-]5)C=C1[N-]2)CC)CC)C(=C4CC)CC)C(=C3CC)CC)CC.CN1C=CN=C1.[Zn+2] |
Canonical SMILES | CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C([N-]5)C=C1[N-]2)CC)CC)C(=C4CC)CC)C(=C3CC)CC)CC.CN1C=CN=C1.[Zn+2] |
Synonyms | (1-methylimidazole)-2,3,7,8,12,13,17,18-octaethylporphinato zinc(II) 1-Melm-Zn(OEP) |
PubChem Compound | 195070 |
Last Modified | Nov 11 2021 |
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